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Abstract
Ethyl 4-oxohexanoate, with CAS number 3249-33-0, is a keto-ester primarily utilized as a

versatile building block in organic synthesis.[1][2] Its bifunctional nature, containing both a

ketone and an ester group, allows for a variety of chemical transformations, making it a

valuable intermediate in the synthesis of more complex molecules, including esters and

lactones.[1][3] This document provides a comprehensive overview of its chemical and physical

properties, a summary of a known synthetic protocol, its characteristic spectroscopic data, and

a discussion of its chemical reactivity and applications. Notably, a thorough review of publicly

available scientific literature and databases reveals no significant data on its biological activity

or its involvement in specific signaling pathways relevant to drug development.

Chemical and Physical Properties
Ethyl 4-oxohexanoate is an organic compound with the molecular formula C₈H₁₄O₃.[3][4] It is

also known by several synonyms, including 4-Oxohexanoic acid ethyl ester and 4-Ketocaproic

acid ethyl ester.[1][2] The fundamental physicochemical properties of this compound are

summarized in the table below.
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Property Value Reference

CAS Number 3249-33-0 [3]

Molecular Formula C₈H₁₄O₃ [3][4]

Molecular Weight 158.19 g/mol [3][4]

IUPAC Name ethyl 4-oxohexanoate [4]

Density 0.981 g/cm³

Boiling Point 221°C at 760 mmHg

Flash Point 88.3°C

Refractive Index 1.421

SMILES CCC(=O)CCC(=O)OCC [3][4]

InChIKey
PQKGUECTOZFPSE-

UHFFFAOYSA-N
[4]

Safety Information
Ethyl 4-oxohexanoate is classified as an irritant.[4] The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals provides the following hazard and precautionary

statements.
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GHS Classification Code Description Reference

Hazard Statements H302 Harmful if swallowed. [3]

H315 Causes skin irritation. [4]

H319
Causes serious eye

irritation.
[4]

H332 Harmful if inhaled. [3]

H335
May cause respiratory

irritation.
[3][4]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[3]

P271

Use only outdoors or

in a well-ventilated

area.

[3]

P280

Wear protective

gloves/eye

protection/face

protection.

[3]

Synthesis Protocol
A multi-step synthesis of Ethyl 4-oxohexanoate from trans-3-Hexenoic acid has been reported

by Izquierdo, Rodriguez, and Gonzalez in Organic Letters (2011). While a detailed, step-by-

step protocol is not publicly available, the key transformations and reagents are outlined below.

The process involves epoxidation of the alkene followed by a boron trifluoride-catalyzed

rearrangement.
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Step 1: Epoxidation

Step 2: Rearrangement

trans-3-Hexenoic acid

Intermediate Epoxyester

  1. Sulfuric acid
  2. m-CPBA, Chloroform, 20°C

  (Cooling with ice, Inert atmosphere)

Ethyl 4-oxohexanoate

  Boron trifluoride diethyl etherate
  Chloroform, 21°C

  (Cooling with ice, Inert atmosphere)

Ethyl 4-oxohexanoate

Pharmaceuticals

Precursor

AgrochemicalsPrecursor

Specialty Materials

Precursor

Esters & Lactones

Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1313881?utm_src=pdf-body-img
https://www.benchchem.com/product/b1313881?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. nbinno.com [nbinno.com]

2. Ethyl 4-oxohexanoate | 3249-33-0 | DAA24933 | Biosynth [biosynth.com]

3. Ethyl 4-oxohexanoate | C8H14O3 | CID 12271528 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Ethyl-4-oxohexanoate synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 4-oxohexanoate
(CAS: 3249-33-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313881#ethyl-4-oxohexanoate-cas-number-3249-
33-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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